N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)-2-oxo-3H-benzoimidazole-1-carboxamide
N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)-2-oxo-3H-benzoimidazole-1-carboxamide
Brand Name:
Vulcanchem
CAS No.:
127618-28-4
VCID:
VC0142368
InChI:
InChI=1S/C16H20N4O2.ClH/c1-19-11-6-7-12(19)9-10(8-11)17-15(21)20-14-5-3-2-4-13(14)18-16(20)22;/h2-5,10-12H,6-9H2,1H3,(H,17,21)(H,18,22);1H/t10?,11-,12+;
SMILES:
CN1C2CCC1CC(C2)NC(=O)N3C4=CC=CC=C4NC3=O.Cl
Molecular Formula:
C16H21ClN4O2
Molecular Weight:
336.81 g/mol
N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)-2-oxo-3H-benzoimidazole-1-carboxamide
CAS No.: 127618-28-4
Main Products
VCID: VC0142368
Molecular Formula: C16H21ClN4O2
Molecular Weight: 336.81 g/mol
![N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)-2-oxo-3H-benzoimidazole-1-carboxamide - 127618-28-4](/images/no_structure.jpg)
| CAS No. | 127618-28-4 |
|---|---|
| Product Name | N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)-2-oxo-3H-benzoimidazole-1-carboxamide |
| Molecular Formula | C16H21ClN4O2 |
| Molecular Weight | 336.81 g/mol |
| IUPAC Name | N-[(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]-2-oxo-3H-benzimidazole-1-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C16H20N4O2.ClH/c1-19-11-6-7-12(19)9-10(8-11)17-15(21)20-14-5-3-2-4-13(14)18-16(20)22;/h2-5,10-12H,6-9H2,1H3,(H,17,21)(H,18,22);1H/t10?,11-,12+; |
| Standard InChIKey | RWXRJSRJIITQAK-UHFFFAOYSA-N |
| Isomeric SMILES | CN1[C@@H]2CC[C@H]1CC(C2)NC(=O)N3C4=CC=CC=C4NC3=O.Cl |
| SMILES | CN1C2CCC1CC(C2)NC(=O)N3C4=CC=CC=C4NC3=O.Cl |
| Canonical SMILES | CN1C2CCC1CC(C2)NC(=O)N3C4=CC=CC=C4NC3=O.Cl |
| Related CAS | 123258-84-4 (Parent) |
| Synonyms | (endo-N-8-methyl-8-azabicyclo(3.2.1.)-oct-3-yl)-2,3-dihydro-2-oxo-1H-benzimidazol-1-carboxamide DAU 6215 DAU-6215 itasetron itasetron hydrochloride N-(8-methyl-8-azabicyclo (3.2.1.)oct-3-yl)2,3-dihydro-2-oxo-1H-benzimidazole-1-carboxamide U 98079A U-98079A |
| PubChem Compound | 21155338 |
| Last Modified | Nov 11 2021 |
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